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Compound of Interest

Compound Name: 1,1-Dichloroethane

Cat. No.: B072308 Get Quote

An In-depth Technical Guide to 1,1-Dichloroethane

Topic: 1,1-Dichloroethane CAS Number: 75-34-3 Molecular Formula: C₂H₄Cl₂

This technical guide provides a comprehensive overview of 1,1-dichloroethane, a chlorinated

hydrocarbon with significant applications in chemical synthesis. The document is intended for

researchers, scientists, and professionals in drug development and related fields, offering

detailed information on its chemical and physical properties, synthesis, applications, and safety

protocols.

Chemical Identity and Structure
1,1-Dichloroethane, also known as ethylidene dichloride, is a colorless, oily liquid with a

characteristic chloroform-like odor.[1][2] Its Chemical Abstracts Service (CAS) registry number

is 75-34-3.[1][3][4][5] The molecule consists of an ethane backbone where two chlorine atoms

are attached to the same carbon atom.

Molecular Identifiers:

IUPAC Name: 1,1-dichloroethane[1]

SMILES: CC(Cl)Cl[1]

InChI: InChI=1S/C2H4Cl2/c1-2(3)4/h2H,1H3[1][5][6]
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InChIKey: SCYULBFZEHDVBN-UHFFFAOYSA-N[1][5]

Synonyms: Ethylidene chloride, Ethylidene dichloride, Dichloromethylmethane, Asymmetrical

dichloroethane.[1][3][5][6][7]

Physicochemical Properties
The physical and chemical properties of 1,1-dichloroethane are summarized in the tables

below. It is slightly soluble in water but miscible with most organic solvents like alcohol and

ether.[1][3][8]

Table 1: Physical Properties of 1,1-Dichloroethane
Property Value Reference

Molecular Weight 98.96 g/mol [1][8][9]

Appearance Colorless, oily liquid [1][4]

Odor Chloroform-like, ether-like [1][3][8][9]

Density 1.174 - 1.2 g/cm³ at 20 °C [3][8][10]

Melting Point -97 °C (-143 °F) [3][8][10]

Boiling Point
57.2 - 57.3 °C (135.1 °F) at

760 mmHg
[3][8][10]

Vapor Pressure 182 - 234 mmHg at 20-25 °C [3][8][10]

Vapor Density 3.44 (Air = 1) [8]

Water Solubility
< 1 mg/mL (0.55 g/100 g) at 20

°C
[8][10]

Log K_ow (Octanol/Water

Partition Coeff.)
1.79 [10]

Henry's Law Constant 5.62×10⁻³ atm-m³/mol at 24 °C [10]

Table 2: Safety and Flammability Data
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Property Value Reference

Flash Point -12 to -17 °C (2 to 22 °F) [3][8][10]

Autoignition Temperature 457.8 °C (856 °F) [8][10]

Lower Explosive Limit (LEL) 5.4 - 5.6% [3][8][10]

Upper Explosive Limit (UEL) 11.4% [3][8][10]

UN Number 2362 [1]

Synthesis and Manufacturing
1,1-dichloroethane is produced commercially through several methods. The primary industrial

synthesis involves the reaction of vinyl chloride with hydrogen chloride.[11][12]

Experimental Protocol: Synthesis via Hydrochlorination
of Vinyl Chloride
This process is typically conducted at temperatures between 20–55 °C in the presence of a

Lewis acid catalyst.

Reactants: Vinyl chloride (CH₂=CHCl) and hydrogen chloride (HCl).

Catalyst: Aluminum chloride (AlCl₃), ferric chloride (FeCl₃), or zinc chloride (ZnCl₂).[11][12]

Reaction Medium: The reaction is often carried out in a liquid phase, sometimes using 1,1-
dichloroethane itself as the medium.[12]

Procedure Outline:

A suitable reactor is charged with the catalyst and the reaction medium.

Gaseous vinyl chloride and hydrogen chloride are introduced into the reactor.

The temperature is maintained within the optimal range (20–55 °C) to facilitate the

electrophilic addition reaction.
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The product, 1,1-dichloroethane, is continuously removed and purified through

distillation.

Byproducts: The reaction is generally high-yielding, but other chlorinated hydrocarbons can

form as minor byproducts.

Other production methods include the direct chlorination of ethane at high temperatures (400–

550 °C) and the reaction of acetaldehyde with phosphorus pentachloride.[11] It also occurs as

a byproduct in the synthesis of other C2 chlorinated hydrocarbons like vinyl chloride and 1,2-

dichloroethane.[11][12]

Synthesis of 1,1-Dichloroethane from Vinyl Chloride

Vinyl Chloride
(CH₂=CHCl)

Liquid Phase Reactor
(20-55°C)

Reactant

Hydrogen Chloride
(HCl)

Reactant

Catalyst
(FeCl₃, AlCl₃)

Catalysis

1,1-Dichloroethane
(CH₃CHCl₂)

Yields

Click to download full resolution via product page

Caption: Synthesis of 1,1-Dichloroethane via hydrochlorination.

Chemical Reactivity and Applications
The primary industrial application of 1,1-dichloroethane is as a chemical intermediate,

especially in the production of 1,1,1-trichloroethane.[3][11][13] This conversion is achieved

through thermal or photochemical chlorination.
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Conversion to 1,1,1-Trichloroethane

1,1-Dichloroethane

Thermal or
Photochemical

Chlorination

Chlorine (Cl₂)

1,1,1-Trichloroethane HCl

+

Click to download full resolution via product page

Caption: Reaction pathway from 1,1-dichloroethane to 1,1,1-trichloroethane.

Other significant uses include:

Solvent: It is used as a solvent for plastics, oils, and fats, and in paint and varnish removers.

[3][7][11][13]

Degreasing Agent: Employed in metal degreasing and cleaning applications.[7][13]

Fumigant: Used in insecticide sprays and for fumigation.[3][7][13]

Manufacturing: It finds application in the production of high-vacuum resistant rubber and

synthetic fibers.[7][11][13]

Historically, it was used as a surgical anesthetic, but this application has been discontinued due

to its toxicity.[1][9][11]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and quantification of 1,1-dichloroethane.
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¹H NMR Spectroscopy
The proton NMR spectrum of 1,1-dichloroethane shows two distinct signals, consistent with its

two different proton environments.[14]

CH₃ group: A doublet appears around δ 2.0-2.2 ppm. The signal is split into a doublet by the

adjacent single proton.

CHCl₂ group: A quartet appears around δ 5.8-6.0 ppm. This signal is split into a quartet by

the three protons of the adjacent methyl group. The integration ratio of these signals is 3:1

(CH₃:CHCl₂), confirming the structure.[14]

¹³C NMR Spectroscopy
The carbon NMR spectrum exhibits two signals, corresponding to the two non-equivalent

carbon atoms in the molecule.

Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present.

C-H stretching: Vibrations for the alkyl group are observed in the 2845-2975 cm⁻¹ region.[15]

C-Cl stretching: Strong absorption bands corresponding to the C-Cl bonds are found in the

fingerprint region, typically between 580-800 cm⁻¹.[15]

Safety and Toxicology
1,1-Dichloroethane is a hazardous substance that requires careful handling.

Table 3: Occupational Exposure Limits
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Organization Limit Value

OSHA (PEL) TWA (8-hr) 100 ppm (400 mg/m³)

NIOSH (REL) TWA (10-hr) 100 ppm (400 mg/m³)

ACGIH (TLV) TWA (8-hr) 100 ppm (400 mg/m³)

NIOSH (IDLH)
Immediately Dangerous to Life

or Health
3,000 ppm

(Source: OSHA, NIOSH, ACGIH as cited in[2][4][16])

Health Effects:

Acute Exposure: Inhalation of high concentrations can depress the central nervous system,

leading to symptoms like dizziness, headache, and nausea.[16][17] It can also cause

irritation to the skin, eyes, nose, and throat.[16]

Chronic Exposure: Long-term exposure may affect the liver and kidneys.[16][17]

Carcinogenicity: The U.S. Environmental Protection Agency (EPA) has classified 1,1-
dichloroethane as a Group C, possible human carcinogen, based on animal studies that

showed an increase in tumors.[1][9][17] It is also listed under California Proposition 65 as a

known carcinogen.[3]

Handling and Storage:

Store in a cool, dry, well-ventilated area away from ignition sources.[7]

It is highly flammable and its vapors can form explosive mixtures with air.[12]

Reacts violently with strong oxidizing agents, alkali metals, and powdered metals.[12][16]

Use appropriate personal protective equipment (PPE), including gloves, safety goggles, and

respiratory protection, especially in poorly ventilated areas.

Disposal: Disposal should be carried out in accordance with federal, state, and local

regulations. It may be disposed of via high-temperature incineration with appropriate scrubbing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.osha.gov/chemicaldata/579
https://www.cdc.gov/niosh/idlh/75343.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0651.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0651.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/ethylidene-dichloride.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0651.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0651.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/ethylidene-dichloride.pdf
https://www.benchchem.com/product/b072308?utm_src=pdf-body
https://www.benchchem.com/product/b072308?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloroethane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6393704.htm
https://www.epa.gov/sites/default/files/2016-09/documents/ethylidene-dichloride.pdf
https://en.wikipedia.org/wiki/1,1-Dichloroethane
https://parchem.com/chemical-supplier-distributor/1-1-dichloroethane-042063
https://www.guidechem.com/encyclopedia/1-1-dichloroethane-dic305123.html
https://www.guidechem.com/encyclopedia/1-1-dichloroethane-dic305123.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0651.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for acidic gases.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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